3-methyl-7-((2-(4-nitrophenyl)-2-oxoethyl)thio)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• IUPAC Name: 3-methyl-7-[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C13H9N5O4S2/c1-7-11(20)17-12(15-14-7)24-13(16-17)23-6-10(19)8-2-4-9(5-3-8)18(21)22/h2-5H,6H2,1H3
• InChI Key: BEHVMWNUTQSINF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N(C1=O)N=C(S2)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H9N5O4S2
• Molecular Weight: 363.4 g/mol

Description

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine derivatives are a class of heterocyclic compounds that have been widely studied due to their extensive therapeutic uses. They are synthesized by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine.

Synthesis Analysis

The synthesis of 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine derivatives has been reported by Foroughifar et al. They treated Schiff’s bases, obtained by reaction of 5-substituted 4-amino-1,2,4-triazole-3-thiols with appropriate benzaldehydes in acetic acid, with ethyl chloroacetate.

Molecular Structure Analysis

The structure of these compounds is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring.

Chemical Reactions Analysis

The reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine has been used to synthesize a series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various spectroscopic methods such as UV, FT-IR, 13 C-NMR, and 1 H-NMR.

Scientific Research Applications

Antimicrobial and Antibacterial Agents

Compounds containing the 1,2,4-triazole ring, such as our compound of interest, have shown significant antibacterial activity. This is particularly important in the era of increasing antibiotic resistance. .

Antiviral Activity

The search for new antiviral agents is ongoing, especially with the emergence of new viral threats. The triazolothiadiazine core has been investigated for its antiviral properties, which could be due to the inhibition of viral replication or the modulation of the host’s immune response.

Each of these applications demonstrates the versatility and potential of “3-methyl-7-((2-(4-nitrophenyl)-2-oxoethyl)thio)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one” in scientific research and drug development. .

Mechanism of Action

Target of Action

The compound “3-methyl-7-((2-(4-nitrophenyl)-2-oxoethyl)thio)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one” belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These compounds are known to interact with a variety of targets, including enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase

Mode of Action

The mode of action of this compound is likely to involve interactions with its target proteins, leading to changes in their activity. The hydrogen bond accepting and donating characteristics of the triazolothiadiazine core allow it to make specific interactions with different target receptors . .

Biochemical Pathways

The biochemical pathways affected by this compound would depend on its specific targets. Given the range of enzymes that 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines can inhibit , it’s plausible that this compound could affect multiple pathways.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been conducted for the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines , which could provide insights into the likely pharmacokinetic properties of this compound.

Result of Action

The result of this compound’s action would depend on its specific targets and the biochemical pathways it affects. Compounds in the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class have been associated with a range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular effects . .

Future Directions

The future research on these compounds is likely to focus on the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.